Cas no 922669-48-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide
• CAS No: 922669-48-5
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 5497606
• Update Time: 2025-10-29

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxoisoindol-5-yl)-2-ethylsulfonylbenzamide
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C17H14N2O5S/c1-2-25(23,24)14-6-4-3-5-12(14)16(21)18-10-7-8-11-13(9-10)17(22)19-15(11)20/h3-9H,2H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： RBTSGKCRMPPGAP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-5-Yl)-2-(Ethanesulfonyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 922669-48-5, known as N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. Recent studies have highlighted its promising activity in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a benzamide core, which is a common motif in many bioactive molecules. The isoindole ring system, with its 1,3-dioxo substituents, adds complexity to the molecule and potentially enhances its pharmacokinetic properties. The ethanesulfonyl group attached to the benzene ring further modulates the compound's physicochemical properties, such as solubility and stability. These structural elements collectively contribute to the compound's ability to interact with biological targets in a specific manner.

Recent research has focused on the synthesis of this compound, employing advanced methodologies such as multi-component reactions and catalytic processes. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production if required. The development of scalable synthetic routes is crucial for transitioning this compound from the laboratory to clinical trials.

From a pharmacological perspective, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(ethanesulfonyl)benzamide has demonstrated remarkable activity in preclinical models. Studies have shown that it exhibits potent antimicrobial activity, particularly against drug-resistant bacterial strains. This property is significant given the global challenge of antibiotic resistance. Additionally, the compound has shown promise in modulating inflammatory pathways, suggesting its potential application in treating inflammatory diseases such as arthritis and dermatitis.

Another area of interest is the compound's anticancer potential. Preclinical data indicate that it can selectively inhibit cancer cell proliferation while sparing normal cells. This selectivity is a critical attribute for anticancer agents and underscores the need for further investigation into its mechanism of action. Researchers are exploring whether this compound acts through known pathways or if it represents a novel therapeutic approach.

The biological evaluation of this compound has also extended to its toxicity profile. Initial studies suggest that it has a favorable safety margin, with minimal adverse effects at therapeutic doses. However, further toxicological studies are required to fully assess its safety profile before advancing to human trials.

In terms of drug delivery, researchers are investigating innovative strategies to enhance the bioavailability of this compound. Techniques such as nanoparticle encapsulation and targeted drug delivery systems are being explored to optimize its pharmacokinetic properties and maximize its therapeutic efficacy.

The discovery and development of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-Yl)-2-(ethanesulfonyl)benzamide represent a significant milestone in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for addressing unmet medical needs. As research progresses, this compound has the potential to contribute significantly to the development of novel therapeutics across multiple therapeutic areas.